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molecular formula C9H14O3Si B147435 Trimethoxyphenylsilane CAS No. 2996-92-1

Trimethoxyphenylsilane

Cat. No. B147435
CAS RN: 2996-92-1
M. Wt: 198.29 g/mol
InChI Key: ZNOCGWVLWPVKAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08889334B2

Procedure details

In a 1-liter flask 297 grams (4.798 moles) 2-propanol, 148 grams (2.558 moles) acetone, 123 grams (0.593 moles) TEOS, 104 grams (0.432 moles) phenyltriethoxysilane, 0.6 grams 0.1 M, 0.01 M and 1.0 M nitric acid (added to three separate solutions, respectively) and 72 grams deionized water were combined. In two other solutions containing 0.1 M nitric acid, 90 g and 110 g of deionized water were added, respectively. The flask was refluxed and/or heated for 1 to 12 hours. To the solution, 57 grams (0.769 moles) of Butanol, 88 grams (1.422 moles) 2-propanol, 44 grams (0.758 moles) of acetone, 59 grams (1.227 moles) of ethanol, 9.5 grams (0.528 moles) deionized water were added.
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
2-propanol
Quantity
297 g
Type
reactant
Reaction Step Two
Name
acetone
Quantity
148 g
Type
reactant
Reaction Step Two
Name
TEOS
Quantity
123 g
Type
reactant
Reaction Step Two
Name
phenyltriethoxysilane
Quantity
104 g
Type
reactant
Reaction Step Two
Name
nitric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Butanol
Quantity
57 g
Type
reactant
Reaction Step Three
Name
2-propanol
Quantity
88 g
Type
reactant
Reaction Step Four
Name
acetone
Quantity
44 g
Type
reactant
Reaction Step Five
Name
ethanol
Quantity
59 g
Type
reactant
Reaction Step Six
Name
phenyltrimethoxysilane

Identifiers

REACTION_CXSMILES
CC(O)C.CC(C)=O.CCO[Si](OCC)(OCC)OCC.[C:22]1([Si:28]([O:35][CH2:36]C)([O:32][CH2:33]C)[O:29][CH2:30]C)[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=1.[N+]([O-])(O)=O.C(O)CCC.C(O)C>O>[C:22]1([Si:28]([O:35][CH3:36])([O:29][CH3:30])[O:32][CH3:33])[CH:23]=[CH:24][CH:25]=[CH:26][CH:27]=1

Inputs

Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Two
Name
2-propanol
Quantity
297 g
Type
reactant
Smiles
CC(C)O
Name
acetone
Quantity
148 g
Type
reactant
Smiles
CC(=O)C
Name
TEOS
Quantity
123 g
Type
reactant
Smiles
CCO[Si](OCC)(OCC)OCC
Name
phenyltriethoxysilane
Quantity
104 g
Type
reactant
Smiles
C1(=CC=CC=C1)[Si](OCC)(OCC)OCC
Name
nitric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)(O)[O-]
Step Three
Name
Butanol
Quantity
57 g
Type
reactant
Smiles
C(CCC)O
Step Four
Name
2-propanol
Quantity
88 g
Type
reactant
Smiles
CC(C)O
Step Five
Name
acetone
Quantity
44 g
Type
reactant
Smiles
CC(=O)C
Step Six
Name
ethanol
Quantity
59 g
Type
reactant
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
separate solutions
ADDITION
Type
ADDITION
Details
In two other solutions containing 0.1 M nitric acid, 90 g and 110 g of deionized water
ADDITION
Type
ADDITION
Details
were added
TEMPERATURE
Type
TEMPERATURE
Details
The flask was refluxed
TEMPERATURE
Type
TEMPERATURE
Details
heated for 1 to 12 hours
Duration
6.5 (± 5.5) h
ADDITION
Type
ADDITION
Details
were added

Outcomes

Product
Name
phenyltrimethoxysilane
Type
Smiles
C1(=CC=CC=C1)[Si](OC)(OC)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.